Cas no 2091605-16-0 (1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene)

1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene structure
2091605-16-0 structure
Product Name:1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
CAS No:2091605-16-0
MF:C8H5BrF4O
MW:273.022315740585
CID:5074697
Update Time:2023-08-25

1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
    • Inchi: 1S/C8H5BrF4O/c1-14-6-3-4(8(11,12)13)2-5(9)7(6)10/h2-3H,1H3
    • InChI Key: XNXFCSFYVWBUHZ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C(F)(F)F)C=1)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2

1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR021QQF-1g
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
2091605-16-0 95%
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$312.00 2025-02-13
Aaron
AR021QQF-5g
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
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abcr
AB559467-250mg
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene; .
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abcr
AB559467-1g
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene; .
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abcr
AB559467-5g
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AB559467-10g
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